N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[1-(1,3,5-trimethylpyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H17N5S/c1-8(12-9(2)18-19(4)10(12)3)17-13-11-5-6-20-14(11)16-7-15-13/h5-8H,1-4H3,(H,15,16,17)
• InChI Key: FXRXDJJZQWHCPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(C)NC2=C3C=CSC3=NC=N2
• Molecular Formula: C14H17N5S
• Molecular Weight: 287.39 g/mol

Description

N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a kinase inhibitor that has shown promise in the treatment of various diseases, including cancer and inflammatory disorders.

Mechanism of Action

The mechanism of action of N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine involves the inhibition of kinase activity. Specifically, this compound binds to the ATP-binding site of kinases and prevents them from phosphorylating their downstream targets. This ultimately leads to a decrease in cell proliferation and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine are primarily related to its kinase inhibitory activity. By inhibiting the activity of specific kinases, this compound can modulate various cellular pathways and processes. In cancer cells, this can lead to decreased proliferation and survival, while in inflammatory cells, it can lead to decreased cytokine production and immune cell activation.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine is its specificity for certain kinases, which allows for targeted inhibition of specific cellular pathways. However, one limitation is that this compound may not be effective against all types of cancer or inflammatory disorders, as different cell types may rely on different kinases for survival or activation.

Future Directions

There are several potential future directions for research on N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine. One area of interest is the development of combination therapies that incorporate this compound with other targeted or conventional therapies. Additionally, further research is needed to determine the safety and efficacy of this compound in clinical trials, as well as its potential applications in other disease contexts beyond cancer and inflammation.

Synthesis Methods

The synthesis of N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine involves the reaction of 2-aminothiophene with 4-chloro-5-methylpyrimidine in the presence of a base, followed by the addition of 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine has been extensively studied in the context of cancer research. It has been shown to inhibit the activity of several kinases that are involved in cancer cell proliferation and survival, including FLT3, KIT, and PDGFR. Additionally, this compound has demonstrated anti-inflammatory properties, making it a potential therapeutic option for inflammatory disorders such as rheumatoid arthritis.